Cas no 1897160-23-4 (1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine
• CAS No: 1897160-23-4
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 5962749
• PubChem ID: 117335380
• Update Time: 2025-10-28

1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine
• EN300-1979425
• [1-(3-chloro-2,4-difluorophenyl)cyclobutyl]methanamine
• 1897160-23-4

• Inchi： 1S/C11H12ClF2N/c12-9-8(13)3-2-7(10(9)14)11(6-15)4-1-5-11/h2-3H,1,4-6,15H2
• InChI Key： WPGCGLVVTCQEHT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(CN)CCC1)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine (CAS No. 1897160-23-4)

The compound 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine (CAS No. 1897160-23-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutylmethanamine core and a 3-chloro-2,4-difluorophenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where fluorinated molecules play a pivotal role. The compound's chloro-difluoro aromatic ring is a key structural motif often explored in kinase inhibitors and GPCR modulators, addressing common search queries such as "fluorinated drug intermediates" and "chloro-difluoro phenyl applications."

From a synthetic chemistry perspective, 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine offers versatility in cross-coupling reactions and amine functionalization. Its cyclobutyl ring introduces steric constraints, which are valuable for designing conformationally restricted analogs. This property is frequently discussed in forums and publications focusing on structure-activity relationship (SAR) studies, a hot topic among medicinal chemists.

Environmental and regulatory considerations are also critical when discussing 1897160-23-4. The compound's halogenated nature necessitates careful handling to align with green chemistry principles. Searches like "sustainable synthesis of fluorinated amines" reflect this concern. Innovations in catalytic fluorination and solvent-free reactions are increasingly relevant to its production.

In summary, 1-(3-chloro-2,4-difluorophenyl)cyclobutylmethanamine (CAS No. 1897160-23-4) exemplifies the intersection of advanced organic synthesis and applied pharmacology. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in addressing challenges like drug resistance and selective targeting. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in small-molecule therapeutics.